Cas no 1416785-99-3 ((1-tert-butyl-1H-pyrazol-4-yl)boronic acid)

(1-tert-Butyl-1H-pyrazol-4-yl)boronic acid is a boronic acid derivative featuring a tert-butyl-substituted pyrazole core, widely used as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its sterically hindered tert-butyl group enhances stability and selectivity in palladium-catalyzed transformations, making it valuable for constructing complex heterocyclic frameworks. The boronic acid moiety facilitates efficient conjugation with aryl or vinyl halides, enabling the synthesis of pharmaceuticals, agrochemicals, and advanced materials. This compound exhibits good solubility in common organic solvents and demonstrates reliable reactivity under mild conditions. Its consistent performance and high purity make it a preferred choice for researchers in medicinal chemistry and material science applications requiring precise functionalization of pyrazole-based structures.
(1-tert-butyl-1H-pyrazol-4-yl)boronic acid structure
1416785-99-3 structure
Product Name:(1-tert-butyl-1H-pyrazol-4-yl)boronic acid
CAS No:1416785-99-3
MF:C7H13BN2O2
MW:168.001321554184
MDL:MFCD18250635
CID:2111921
PubChem ID:72213447
Update Time:2025-05-20

(1-tert-butyl-1H-pyrazol-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • 1-tert-butyl-1H-pyrazol-4-ylboronic acid
    • (1-(tert-Butyl)-1H-pyrazol-4-yl)boronic acid
    • 1-TERT-BUTYL-1H-PYRAZOLE-4-BORONIC ACID
    • 1-?tert-?butyl-?1H-?pyrazole-?4-?boronic acid
    • LRAKDDQRFJIQAA-UHFFFAOYSA-N
    • 1-t-Butylpyrazole-4-boronic acid
    • AB73374
    • (1-tert-butyl-1H-pyrazol-4-yl)boronic acid
    • (1-(tert-Butyl)-1H-pyrazol-4-yl)boronicacid
    • AKOS027322671
    • D75695
    • 1416785-99-3
    • CS-0095048
    • 1-(tert-Butyl)pyrazole-4-boronic Acid
    • EN300-204488
    • MFCD18250635
    • SY278162
    • C7H13BN2O2
    • CS-16305
    • 1-tert-butylpyrazol-4-ylboronic acid
    • DA-29052
    • MDL: MFCD18250635
    • Inchi: 1S/C7H13BN2O2/c1-7(2,3)10-5-6(4-9-10)8(11)12/h4-5,11-12H,1-3H3
    • InChI Key: LRAKDDQRFJIQAA-UHFFFAOYSA-N
    • SMILES: OB(C1C=NN(C=1)C(C)(C)C)O

Computed Properties

  • Exact Mass: 168.1070078g/mol
  • Monoisotopic Mass: 168.1070078g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.3

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Additional information on (1-tert-butyl-1H-pyrazol-4-yl)boronic acid

Introduction to (1-Tert-butyl-1H-pyrazol-4-yl)boronic Acid (CAS No. 1416785-99-3)

The compound (1-Tert-butyl-1H-pyrazol-4-yl)boronic acid (CAS No. 1416785-99-3) is a significant molecule in the field of organic synthesis and materials science. This compound belongs to the class of pyrazole derivatives, which are widely studied for their unique chemical properties and potential applications in various industries. The boronic acid functional group in this molecule makes it particularly valuable for cross-coupling reactions, a cornerstone of modern organic chemistry.

Recent advancements in the synthesis and application of pyrazole derivatives have highlighted the importance of this compound in drug discovery and material development. The tert-butyl substituent on the pyrazole ring enhances the molecule's stability and solubility, making it an ideal candidate for use in complex chemical reactions. Moreover, the presence of the boronic acid group allows for easy modification and functionalization, enabling researchers to tailor the molecule for specific applications.

In terms of synthesis, (1-Tert-butyl-1H-pyrazol-4-yl)boronic acid is typically prepared through a multi-step process involving the reaction of pyrazole derivatives with boron-containing reagents. This process often requires precise control over reaction conditions to ensure high yields and purity. Recent studies have explored alternative synthetic routes, including microwave-assisted synthesis and catalytic methods, which have shown promise in improving both efficiency and scalability.

The applications of this compound are diverse and continue to expand with ongoing research. In the pharmaceutical industry, pyrazole derivatives are being investigated for their potential as kinase inhibitors, which could lead to novel treatments for various diseases, including cancer. Additionally, the boronic acid functionality makes this compound a valuable precursor in Suzuki-Miyaura cross-coupling reactions, enabling the construction of complex molecular architectures with high precision.

In materials science, (1-Tert-butyl-1H-pyrazol-4-yl)boronic acid has shown potential as a building block for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The molecule's electronic properties, influenced by its tert-butyl substituent and pyrazole ring, make it suitable for applications requiring tailored electronic behavior.

From an environmental perspective, researchers are increasingly focusing on the sustainability of chemical processes involving this compound. Green chemistry principles are being applied to develop more eco-friendly synthesis methods and reduce waste generation during production. These efforts align with global initiatives to promote sustainable practices in chemical manufacturing.

In conclusion, (1-Tert-butyl-1H-pyrazol-4-yl)boronic acid (CAS No. 1416785-99-3) is a versatile compound with significant potential across multiple fields. Its unique chemical properties, combined with ongoing advancements in synthesis and application techniques, position it as a key player in future innovations within organic chemistry and materials science.

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